N-(4-{[4-(2-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide

• IUPAC Name: N-[4-[4-(2-nitrophenyl)piperazin-1-yl]sulfonylphenyl]acetamide
• InChI: InChI=1S/C18H20N4O5S/c1-14(23)19-15-6-8-16(9-7-15)28(26,27)21-12-10-20(11-13-21)17-4-2-3-5-18(17)22(24)25/h2-9H,10-13H2,1H3,(H,19,23)
• InChI Key: QVUBEUGIQCEZAV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H20N4O5S
• Molecular Weight: 404.4 g/mol

Description

N-(4-{[4-(2-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl)acetamide, commonly known as NPPB, is a chemical compound that has been extensively studied in scientific research. It is a potent inhibitor of chloride channels and has been shown to have a wide range of applications in various fields of research.

Mechanism of Action

NPPB inhibits chloride channels by binding to a specific site on the channel protein. This binding prevents chloride ions from passing through the channel, leading to a decrease in chloride conductance. This decrease in chloride conductance can have various effects depending on the type of chloride channel and the cell type in which it is expressed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NPPB depend on the type of chloride channel and the cell type in which it is expressed. In general, NPPB has been shown to inhibit chloride conductance, leading to a decrease in intracellular chloride concentration. This decrease in intracellular chloride concentration can have various effects such as depolarization of the membrane potential, inhibition of synaptic transmission, inhibition of muscle contraction, and inhibition of cell proliferation and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of using NPPB in lab experiments is its potency and specificity for chloride channels. NPPB has been shown to be a potent inhibitor of chloride channels and has a high degree of specificity for these channels. This makes it a useful tool for studying the role of chloride channels in various cellular processes. However, one limitation of using NPPB in lab experiments is its potential toxicity. NPPB has been shown to have cytotoxic effects at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research on NPPB. One direction is to study the effects of NPPB on different types of chloride channels and in different cell types. Another direction is to develop more potent and specific inhibitors of chloride channels based on the structure of NPPB. Additionally, the potential therapeutic applications of NPPB in various diseases such as epilepsy, cystic fibrosis, and cancer should be explored further.

Synthesis Methods

NPPB can be synthesized using a simple two-step process. The first step involves the reaction of 2-nitrophenylpiperazine with p-toluenesulfonyl chloride to form the intermediate compound, N-(4-{[4-(2-nitrophenyl)-1-piperazinyl]sulfonyl}phenyl) p-toluenesulfonamide. The second step involves the reaction of the intermediate compound with acetic anhydride to form the final product, NPPB.

Scientific Research Applications

NPPB has been extensively studied in scientific research due to its ability to inhibit chloride channels. It has been shown to have a wide range of applications in various fields of research such as neuroscience, physiology, pharmacology, and cell biology. In neuroscience, NPPB has been used to study the role of chloride channels in synaptic transmission and plasticity. In physiology, NPPB has been used to study the role of chloride channels in muscle contraction and relaxation. In pharmacology, NPPB has been used to study the effects of chloride channel inhibitors on drug metabolism. In cell biology, NPPB has been used to study the role of chloride channels in cell proliferation and differentiation.